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Compound of Interest

Compound Name:
(4-Acetyl-2-fluorophenyl)boronic

acid

CAS No.: 1022154-78-4

Cat. No.: B1532630

Get Quote

Chemical Identity & Structural Analysis
This compound represents a strategic "push-pull" electronic system where the electron-

withdrawing acetyl group (para) and the inductively withdrawing fluorine atom (ortho) modulate

the Lewis acidity of the boron center.
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Parameter Technical Specification

IUPAC Name (4-Acetyl-2-fluorophenyl)boronic acid

Common Precursor
1-(4-Bromo-3-fluorophenyl)ethanone (CAS:

304445-49-6)

Molecular Formula C₈H₈BFO₃

Molecular Weight 181.96 g/mol

SMILES CC(=O)C1=CC(F)=C(B(O)O)C=C1

Key Functional Groups
Boronic Acid (C1), Fluorine (C2, ortho), Ketone

(C4, para)

Electronic Structure & Reactivity Implications
The ortho-fluorine substituent is the critical structural feature defining this molecule's behavior:

Enhanced Lewis Acidity: The electronegative fluorine ($ \chi = 3.98 $) increases the

electrophilicity of the boron center via inductive effects (-I), potentially accelerating the

transmetallation step in Suzuki-Miyaura couplings.

Protodeboronation Risk: The same electron-withdrawing nature stabilizes the developing

negative charge on the ipso-carbon during base-catalyzed hydrolysis, making this compound

more susceptible to protodeboronation than non-fluorinated analogues [1].

Steric Influence: The atomic radius of fluorine (1.47 Å) provides a modest steric block,

influencing the conformation of biaryl products but rarely inhibiting catalyst approach.

Synthetic Route: Miyaura Borylation
Direct lithiation is contraindicated due to the incompatibility of the electrophilic ketone (acetyl

group) with organolithium reagents. The industry-standard protocol utilizes Palladium-catalyzed

Miyaura borylation of the aryl bromide precursor.

Synthesis Workflow (DOT Visualization)
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The following diagram illustrates the conversion of the commercially available bromide to the

boronic acid via the pinacol ester intermediate.

Precursor:
1-(4-Bromo-3-fluorophenyl)ethanone

(CAS: 304445-49-6)

Reagents:
B2pin2, Pd(dppf)Cl2,
KOAc, Dioxane, 90°C

Intermediate:
Pinacol Ester (Bpin)

 Pd Catalysis
Hydrolysis:

NaIO4, NH4OAc,
Acetone/Water

 Oxidative Cleavage
Target:

(4-Acetyl-2-fluorophenyl)
boronic acid

 Purification

Click to download full resolution via product page

Figure 1: Synthetic pathway via Miyaura Borylation and subsequent oxidative hydrolysis of the

boronate ester.

Detailed Protocol (Self-Validating)
Step 1: Borylation (Formation of Pinacol Ester)

Charge: In a dry Schlenk flask, combine 1-(4-bromo-3-fluorophenyl)ethanone (1.0 eq),

Bis(pinacolato)diboron (

, 1.1 eq), and Potassium Acetate (KOAc, 3.0 eq).

Catalyst: Add Pd(dppf)Cl₂·CH₂Cl₂ (3-5 mol%). The bidentate ferrocene ligand is crucial to

prevent catalyst decomposition.

Solvent: Add anhydrous 1,4-Dioxane (0.2 M concentration). Degas with

or Ar for 15 minutes.

Reaction: Heat to 90°C for 4-12 hours. Monitor by TLC/LCMS for the disappearance of the

bromide.

Checkpoint: The product spot will likely be less polar than the starting bromide on silica

TLC.

Step 2: Hydrolysis to Free Acid While the pinacol ester is often used directly, the free acid is

generated via:
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Suspend the pinacol ester in Acetone/Water (1:1).

Add Sodium Periodate (

, 3.0 eq) and Ammonium Acetate (

, 3.0 eq).

Stir at room temperature for 12-24 hours.

Workup: Extract with Ethyl Acetate. The boronic acid may exist in equilibrium with its trimeric

boroxine anhydride form (dehydrated trimer), which is a common observation in solid-state

boronic acids [2].

Reactivity & Mechanistic Insights
The primary application of this compound is in Suzuki-Miyaura Cross-Coupling. However, the

specific electronic environment requires tailored conditions.

The "Ortho-Fluoro" Effect in Catalysis
The fluorine atom at the C2 position exerts a dual effect:

Acceleration: It renders the boron center more Lewis acidic, facilitating the formation of the

reactive boronate "ate" complex with the base (e.g.,

or

).

Instability (Protodeboronation): Under harsh basic conditions (e.g., strong NaOH, high temp),

the C-B bond is prone to cleavage, replacing the

group with a proton.

Optimized Coupling Conditions
To mitigate protodeboronation while maintaining reactivity, use mild bases and anhydrous

conditions where possible.
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Parameter Recommended Condition Rationale

Base or

Milder than hydroxides;

reduces hydrolytic

deboronation.

Solvent Toluene/Water (10:1) or DMF
Biphasic systems often protect

the boronic acid species.

Catalyst Pd(PPh₃)₄ or Pd(OAc)₂/SPhos

SPhos (Buchwald ligand) is

excellent for sterically

hindered/ortho-substituted

boronates [3].

Mechanism of Protodeboronation (Risk Analysis)
The following diagram highlights the pathway leading to the unwanted side product (3-

fluoroacetophenone) if pH is uncontrolled.

(4-Acetyl-2-fluorophenyl)
boronic acid

Boronate 'Ate' Complex
[Ar-B(OH)3]-

 +OH- (Base)

Transition State:
Ipso-C protonation by H2O

 Slow Step (k_debor)

Desired Suzuki
Coupling Cycle

 +Pd(II)-Ar'-X
(Fast Transmetallation)

Side Product:
3-Fluoroacetophenone

(Dead End)

 -B(OH)3

Click to download full resolution via product page
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Figure 2: Competitive pathways between productive coupling and destructive

protodeboronation. High base concentration favors the left branch.

Applications in Medicinal Chemistry
This building block is essential for introducing the 3-fluoro-4-acetylphenyl moiety into drug

scaffolds.

Biaryl Kinase Inhibitors: The acetyl group serves as a hydrogen bond acceptor or a handle

for further derivatization (e.g., condensation with hydrazines to form indazoles or pyrazoles).

Metabolic Stability: The ortho-fluorine blocks metabolic oxidation at the ring position adjacent

to the biaryl linkage, a common "soft spot" in CYP450 metabolism.

Heterocycle Synthesis:

Reaction: Condensation of the acetyl group with dimethylformamide dimethyl acetal (DMF-

DMA) followed by hydrazine.

Result: Formation of fluorinated pyrazolyl-phenyl motifs, highly privileged structures in

oncology (e.g., VEGFR inhibitors).

Handling & Stability
Storage: Store at 2-8°C. Boronic acids spontaneously dehydrate to form cyclic trimeric

anhydrides (boroxines). This is reversible upon exposure to aqueous base during coupling

reactions.

Analysis:

NMR:

NMR is the best purity check. Expect a signal around -110 to -120 ppm (relative to

).

Mass Spec: ESI-MS often shows the boronate ester (if using alcohols) or the boroxine

mass.
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Safety: Irritant. Handle in a fume hood.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1532630?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

